5-Benzyl-1-(4-methylphenyl)spiro[3a,6a-dihydro-1H-furo[3,4-c]pyrrole-3,2'-indene]-1',3',4,6-tetrone
5-Benzyl-1-(4-methylphenyl)spiro[3a,6a-dihydro-1H-furo[3,4-c]pyrrole-3,2'-indene]-1',3',4,6-tetrone
Brand Name:
Vulcanchem
CAS No.:
302589-44-2
VCID:
VC0400011
InChI:
InChI=1S/C28H21NO5/c1-16-11-13-18(14-12-16)23-21-22(27(33)29(26(21)32)15-17-7-3-2-4-8-17)28(34-23)24(30)19-9-5-6-10-20(19)25(28)31/h2-14,21-23H,15H2,1H3
SMILES:
CC1=CC=C(C=C1)C2C3C(C(=O)N(C3=O)CC4=CC=CC=C4)C5(O2)C(=O)C6=CC=CC=C6C5=O
Molecular Formula:
C28H21NO5
Molecular Weight:
451.5g/mol
5-Benzyl-1-(4-methylphenyl)spiro[3a,6a-dihydro-1H-furo[3,4-c]pyrrole-3,2'-indene]-1',3',4,6-tetrone
CAS No.: 302589-44-2
Main Products
VCID: VC0400011
Molecular Formula: C28H21NO5
Molecular Weight: 451.5g/mol
![5-Benzyl-1-(4-methylphenyl)spiro[3a,6a-dihydro-1H-furo[3,4-c]pyrrole-3,2'-indene]-1',3',4,6-tetrone - 302589-44-2](/images/no_structure.jpg)
| CAS No. | 302589-44-2 |
|---|---|
| Product Name | 5-Benzyl-1-(4-methylphenyl)spiro[3a,6a-dihydro-1H-furo[3,4-c]pyrrole-3,2'-indene]-1',3',4,6-tetrone |
| Molecular Formula | C28H21NO5 |
| Molecular Weight | 451.5g/mol |
| IUPAC Name | 5-benzyl-1-(4-methylphenyl)spiro[3a,6a-dihydro-1H-furo[3,4-c]pyrrole-3,2'-indene]-1',3',4,6-tetrone |
| Standard InChI | InChI=1S/C28H21NO5/c1-16-11-13-18(14-12-16)23-21-22(27(33)29(26(21)32)15-17-7-3-2-4-8-17)28(34-23)24(30)19-9-5-6-10-20(19)25(28)31/h2-14,21-23H,15H2,1H3 |
| Standard InChIKey | YJZXZFLLIGBEGX-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C2C3C(C(=O)N(C3=O)CC4=CC=CC=C4)C5(O2)C(=O)C6=CC=CC=C6C5=O |
| Canonical SMILES | CC1=CC=C(C=C1)C2C3C(C(=O)N(C3=O)CC4=CC=CC=C4)C5(O2)C(=O)C6=CC=CC=C6C5=O |
| PubChem Compound | 2835188 |
| Last Modified | Nov 11 2021 |
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